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Compound of Interest

Compound Name: 2-Chloroanthraquinone

Cat. No.: B1664062

An In-depth Technical Guide to 2-
Chloroanthraquinone

This technical guide provides a comprehensive overview of 2-Chloroanthraquinone, including
its nomenclature, physicochemical properties, synthesis, and key applications relevant to
researchers, scientists, and drug development professionals.

IUPAC Nomenclature and Common Synonyms

The systematically correct IUPAC name for this compound is 2-chloro-9,10-anthraquinone or 2-
chloroanthracene-9,10-dione[1][2]. It is a halogenated organic compound and a derivative of
anthraquinone.[3]

Commonly used synonyms in literature and commercial listings include:
e 2-Chloranthrachinon[4][5]

 [-chloroanthraquinone (beta-Chloroanthraquinone)[6][7]
« NSC 1702[4][7]

e 2-Chloroanthra-9,10-quinone[4][7]

Physicochemical Properties
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2-Chloroanthraquinone is a yellow to orange crystalline solid or a pale yellow needle-like

crystal.[3][8] It is combustible and has limited volatility with no significant odor at room

temperature.[5] The quantitative properties of 2-Chloroanthraquinone are summarized in the

table below for easy reference.

Property Value Source(s)
CAS Number 131-09-9 [31[9]
Molecular Formula C14H7CIO2 9]
Molecular Weight 242.66 g/mol [4119][10]
Melting Point 209-211 °C [4][8][10][11]
Boiling Point 292 °C at 30 mmHg [5]

Yellow to orange crystalline
Appearance ]

solid/powder

Insoluble in water.[8][12]

- Soluble in hot benzene,

Solubility

nitrobenzene, ethanol, and
acetone.[4][5][8]

Synthesis and Key Chemical Relationships

2-Chloroanthraquinone is primarily synthesized through a Friedel-Crafts acylation reaction.

This process involves the condensation of phthalic anhydride with chlorobenzene to form p-

chlorobenzoylbenzoic acid, which is then cyclized using sulfuric acid.[4][5][8]

Below is a diagram illustrating the synthesis workflow.

Phthalic Anhydride

Friedel-Crafts

Acylation

Cyclization
(H2504) 2-Chloroanthraquinone

> p-Chlorobenzoylbenzoic Acid
Chlorobenzene
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Caption: Synthesis workflow for 2-Chloroanthraquinone.

2-Chloroanthraquinone is a significant intermediate in the synthesis of various dyes, such as
indanthrone.[5] The production of indanthrone involves the conversion of 2-
chloroanthraquinone to 2-aminoanthraquinone as a key step.[5]

The logical relationship for this conversion is depicted below.

2-Chloroanthraquinone

Amination

2-Aminoanthraquinone

Further Synthesis

Indanthrone & Other Dyes

Click to download full resolution via product page
Caption: Role as an intermediate in dye synthesis.
Experimental Protocols
General Synthesis of 2-Chloroanthraquinone:

The preparation of 2-Chloroanthraquinone is achieved by the condensation of phthalic
anhydride and chlorobenzene, which forms p-chlorobenzoylbenzoic acid.[4][8] This
intermediate is then cyclized using sulfuric acid to yield the final product.[4][8]

Typical Experimental Procedure for a Photocatalyzed Reaction:
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This protocol describes the use of 2-chloroanthraquinone as a photosensitizer in a reaction
involving 2-phenyl-1,2,3,4-tetrahydroisoquinoline.

e A solution of 2-phenyl-1,2,3,4-tetrahydroisoquinoline (0.3 mmol), 2-chloroanthraquinone
(0.021 mmol), and nitromethane (1.5 mmol) in methanol (3 mL) is prepared in a Pyrex test
tube.

e The reaction mixture is purged with an oxygen balloon.
e The mixture is stirred and irradiated externally with fluorescent lamps for 20 hours.
» Following irradiation, the mixture is concentrated in vacuo.

e The crude product is purified by flash chromatography on silica gel (hexane:EtOAc:EtsN =
100:10:1) to yield 1-(nitromethyl)-2-phenyl-1,2,3,4-tetrahydroisoquinoline.

Application in Analytical Chemistry:

2-Chloroanthraquinone has been evaluated as a photo-reagent for the analysis of
ginsenosides using a photoreduction fluorescence (PRF) detection method coupled with HPLC.
[4][10][11]

Applications
The primary applications of 2-Chloroanthraquinone are in the following areas:
e Dye Industry: It serves as a crucial intermediate for the synthesis of various dyes, including

vat dyes, disperse dyes, and reactive dyes.[3] Its chemical structure allows for the formation
of covalent bonds with fabrics, resulting in permanent coloration.[3]

e Pharmaceuticals and Agrochemicals: It is used in the preparation of certain pharmaceuticals
and agrochemicals.[3]

o Photography: This compound is utilized as a sensitizer for photographic emulsions, aiding in
the formation of light-sensitive materials that capture images.[3]

e Analytical Chemistry: It has been employed as a photo-reagent in analytical methods, such
as the analysis of ginsenosides via photoreduction fluorescence detection.[4][10][11]
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Safety Information

2-Chloroanthraquinone is classified with the GHSO07 pictogram, indicating it can cause skin
sensitization. It is harmful if swallowed and causes skin and serious eye irritation. Appropriate
personal protective equipment, such as gloves, eye shields, and a dust mask, should be used
when handling this chemical. It is considered a combustible solid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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